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Compound of Interest

N-(3-Amino-4-
Compound Name:
methylphenyl)acetamide

Cat. No.: B181059

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide addresses the available information on N-(3-Amino-4-
methylphenyl)acetamide (CAS Number: 6375-16-2). Despite a comprehensive search of
scientific literature and chemical databases, key experimental data, including a definitive
melting point and biological activity, remain uncharacterized in publicly accessible resources.
This document summarizes the available data and highlights the current knowledge gaps for
this compound.

Compound Identification and Properties

N-(3-Amino-4-methylphenyl)acetamide is a substituted aromatic amide. Its chemical
structure and basic properties are outlined below.

Table 1: Compound Identification[1][2]
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Identifier Value

IUPAC Name N-(3-Amino-4-methylphenyl)acetamide
CAS Number 6375-16-2

Molecular Formula CoH12N20

Molecular Weight 164.21 g/mol

Canonical SMILES CC1=C(C=C(C=C1)NC(=0O)C)N

InChl Key RBQWGHBZCHFUQU-UHFFFAOYSA-N

Note: It is crucial to distinguish N-(3-Amino-4-methylphenyl)acetamide from its isomers, such
as N-(4-Amino-3-methylphenyl)acetamide and 4'-Methylacetanilide, for which physical and
biological data are available but not applicable to the compound of interest.[3]

Physical Properties: Melting Point

A definitive, experimentally determined melting point for N-(3-Amino-4-
methylphenyl)acetamide is not available in the reviewed scientific literature or chemical
supplier documentation. While the compound is listed as a solid by commercial vendors,
specific melt characteristics are not provided.

Table 2: Predicted Physical Properties

Property Predicted Value Source
Melting Point Not Experimentally Determined
Boiling Point ~378.7 °C at 760 mmHg Predicted

Disclaimer: The boiling point listed is a predicted value and has not been experimentally
verified. The absence of an experimental melting point is a significant data gap for the physical
characterization of this compound.

Experimental Protocols
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Melting Point Determination (General Protocol)

While a specific protocol for N-(3-Amino-4-methylphenyl)acetamide is unavailable, a
standard method for determining the melting point of a crystalline organic solid involves the use

of a capillary melting point apparatus.

Workflow for Capillary Melting Point Determination
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Sample Preparation

Dry the crystalline solid

Finely powder the solid

Pack into a capillary tube (2-3 mm height)

Measu

rement

Place capillary in melting point apparatus

Heat rapidly to ~15-20°C below expected MP

Heat slowly (1-2°C/min) approaching the MP

Record temperature at first liquid formation (T1)

Record temperature at complete liquefaction (T2)

Re

sult

Y
Gllelting point range = T1 - Tz)

Click to download full resolution via product page

Caption: General workflow for melting point determination.
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Biological Activity and Signaling Pathways

A comprehensive search of the scientific literature, including medicinal chemistry and
pharmacology databases, yielded no specific information on the biological activity, mechanism
of action, or associated signaling pathways for N-(3-Amino-4-methylphenyl)acetamide.

While some related acetamide derivatives have been investigated for various biological
activities, such as antimicrobial or anticoagulant effects, no such studies have been reported
for this specific compound.[4][5] Similarly, searches for metabolic pathways involving N-(3-
Amino-4-methylphenyl)acetamide did not return any relevant results.[6][7]

The absence of biological data indicates that N-(3-Amino-4-methylphenyl)acetamide is likely
a research chemical with uncharacterized pharmacological properties.

Logical Relationship for Investigating Biological Activity
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Caption: A logical workflow for the initial investigation of the biological properties of an
uncharacterized compound.

Conclusion

N-(3-Amino-4-methylphenyl)acetamide is a chemical compound for which fundamental
physicochemical and biological data are largely unavailable in the public domain. Researchers
and drug development professionals should be aware of the current lack of an experimentally
determined melting point and the absence of any reported biological activity or signaling
pathway involvement. The information provided in this guide is based on currently accessible
data and highlights significant opportunities for further research to characterize this molecule.
Any handling or investigation of this compound should be approached with the understanding
that its properties are not well-defined.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b181059#n-3-amino-4-methylphenyl-acetamide-
melting-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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